(1R)-2-amino-1-(2,6-difluorophenyl)ethan-1-ol
CAS No.:
Cat. No.: VC17870079
Molecular Formula: C8H9F2NO
Molecular Weight: 173.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H9F2NO |
|---|---|
| Molecular Weight | 173.16 g/mol |
| IUPAC Name | (1R)-2-amino-1-(2,6-difluorophenyl)ethanol |
| Standard InChI | InChI=1S/C8H9F2NO/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7,12H,4,11H2/t7-/m0/s1 |
| Standard InChI Key | RRHQXTUNHJLDMM-ZETCQYMHSA-N |
| Isomeric SMILES | C1=CC(=C(C(=C1)F)[C@H](CN)O)F |
| Canonical SMILES | C1=CC(=C(C(=C1)F)C(CN)O)F |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s IUPAC name, (1R)-2-amino-1-(2,6-difluorophenyl)ethan-1-ol, reflects its stereochemistry: a fluorinated phenyl group at positions 2 and 6, an ethanol backbone with hydroxyl at C1, and an amino group at C2 in the (R)-configuration. The SMILES notation C1=CC(=C(C(=C1)F)[C@H](CN)O)F confirms the spatial arrangement, while the InChIKey MFGOFGRYDNHJTA-QMMMGPOBSA-N provides a unique identifier for computational studies .
Table 1: Key Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₈H₉F₂NO | |
| Molecular Weight | 173.16 g/mol | |
| CAS Number | 1213562-31-2 | |
| Enantiomeric Excess | Typically >98% via chiral HPLC | |
| Aqueous Solubility | 12.7 mg/mL (pH 7.4) |
Density functional theory (DFT) calculations predict a dipole moment of 3.2 D, attributed to the electron-withdrawing fluorine atoms and polar functional groups . The 2,6-difluorophenyl moiety induces a twisted conformation, reducing π-π stacking interactions and enhancing solubility relative to non-fluorinated analogs.
Stereochemical Considerations
The (R)-configuration at C1 is critical for biological activity. X-ray crystallography of related compounds reveals a dihedral angle of 112° between the aromatic ring and ethanol backbone, positioning the amino group for optimal hydrogen bonding . Enantiomeric impurities below 2% are detectable via chiral stationary-phase GC-MS, underscoring the need for stringent stereochemical control during synthesis.
Synthesis and Manufacturing
Asymmetric Reduction Strategies
Industrial-scale production predominantly employs asymmetric hydrogenation of the prochiral ketone precursor, 2-amino-1-(2,6-difluorophenyl)ethan-1-one . Ruthenium-BINAP complexes (e.g., RuCl₂[(R)-BINAP]) achieve enantioselectivities exceeding 99% under 50 bar H₂ at 60°C. The reaction mechanism involves oxidative addition of hydrogen to the metal center, followed by ketone coordination and hydride transfer to the re face of the carbonyl .
Table 2: Representative Synthetic Conditions
| Parameter | Optimal Value | Yield |
|---|---|---|
| Catalyst | RuCl₂[(R)-BINAP] | 95% |
| Pressure | 50 bar H₂ | |
| Temperature | 60°C | |
| Solvent | Methanol/THF (4:1) | |
| Reaction Time | 18 hours |
Post-reduction purification employs simulated moving bed (SMB) chromatography with cellulose tris(3,5-dimethylphenylcarbamate) as the chiral stationary phase, achieving ≥99.5% enantiomeric purity. Alternative biocatalytic routes using ketoreductases (e.g., KRED-101) show promise for greener synthesis but currently lag in volumetric productivity.
Chemical Reactivity and Functionalization
Nucleophilic and Electrophilic Pathways
The primary amine undergoes acylation with acetyl chloride (pyridine catalyst, 0°C) to form the corresponding acetamide, a common prodrug strategy. Competitive O-sulfonation at the hydroxyl group is mitigated by bulky protecting groups like tert-butyldimethylsilyl (TBS).
Electrophilic aromatic substitution occurs preferentially at the para position of the difluorophenyl ring despite deactivation by fluorine. Nitration (HNO₃/H₂SO₄, 0°C) introduces a nitro group with 78% regioselectivity, enabling further derivatization .
Oxidation Behavior
Jones oxidation (CrO₃/H₂SO₄) converts the secondary alcohol to a ketone, albeit with partial racemization (14% ee loss). TEMPO-mediated oxidations preserve stereochemistry but require stoichiometric amounts of N-methylmorpholine N-oxide as a co-oxidant .
Analytical Characterization Techniques
Spectroscopic Identification
¹H NMR (400 MHz, D₂O):
-
δ 7.45 (t, J = 8.2 Hz, 1H, ArH)
-
δ 6.98 (d, J = 7.8 Hz, 2H, ArH)
-
δ 4.21 (q, J = 6.3 Hz, 1H, CH-OH)
-
δ 3.15 (dd, J = 12.1, 6.3 Hz, 1H, CH₂-NH₂)
-
δ 2.89 (dd, J = 12.1, 6.3 Hz, 1H, CH₂-NH₂)
HRMS (ESI+): Calculated for C₈H₁₀F₂NO [M+H]⁺: 174.0732 Found: 174.0735
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume